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Compound of Interest

Compound Name: Gsk 690693

Cat. No.: B1683982 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of GSK690693.

Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed

experimental protocols, and key signaling pathway information to facilitate your research.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for dissolving GSK690693?

A1: The recommended solvent for creating stock solutions of GSK690693 is dimethyl sulfoxide

(DMSO).[1][2][3][4][5][6][7] It is practically insoluble in water and ethanol.[1][7] For optimal

results, use fresh, high-purity DMSO, as hygroscopic (water-absorbing) DMSO can negatively

impact solubility.[3][7]

Q2: I'm having trouble dissolving GSK690693 in DMSO. What can I do?

A2: If you are experiencing difficulty dissolving GSK690693, you can try the following

troubleshooting steps:

Warming: Gently warm the solution at 37°C for 10 minutes or up to 60°C.[1][3]
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Sonication: Use an ultrasonic bath to aid dissolution.[1][3]

Vortexing: Vigorous vortexing can also help to break up any precipitate.

Q3: My GSK690693 precipitated out of solution when I diluted my DMSO stock with aqueous

media. How can I fix this?

A3: It is common for compounds dissolved in a high concentration of organic solvent to

precipitate when diluted into an aqueous buffer. To resolve this, you can try vortexing,

sonicating, or gently warming the solution in a 37°C water bath.[8] Ensure the precipitate has

completely redissolved before use. For in vivo studies, specific formulations using co-solvents

and surfactants are often necessary to maintain solubility in aqueous environments.

Q4: What is the maximum concentration of GSK690693 I can achieve in different solvents?

A4: The solubility of GSK690693 varies significantly between solvents. Please refer to the table

below for a summary of reported solubility data.

Quantitative Solubility Data

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO >10 mM to 50 mM
≥21.25 mg/mL to

21.27 mg/mL

Warming and

sonication may be

required.[1][2][3][7]

Use of fresh, non-

hygroscopic DMSO is

recommended.[3][7]

Ethanol Insoluble Insoluble

[1][7] One source

reports solubility up to

60 mM, but this is an

outlier.[6]

Water Insoluble Insoluble [1][7]
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Experimental Protocols
Preparation of GSK690693 Stock Solution (10 mM in
DMSO)
Materials:

GSK690693 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortexer

Water bath or incubator at 37°C (optional)

Sonicator (optional)

Procedure:

Calculate the required mass of GSK690693 for your desired volume of 10 mM stock solution

(Molecular Weight: 425.48 g/mol ).

Weigh the GSK690693 powder and place it in a sterile tube.

Add the calculated volume of DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, incubate the tube at 37°C for 10 minutes and vortex

again.[1]

Alternatively, place the tube in an ultrasonic bath for a few minutes.[1]

Visually inspect the solution to ensure there is no visible precipitate.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C for several months or -80°C for up to a year.[1][3]
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In Vitro Kinase Assay Protocol
This protocol is adapted from published studies using GSK690693 to inhibit Akt kinases.[1][5]

[7]

Materials:

Purified, activated Akt1, Akt2, or Akt3 enzyme

GSK690693 stock solution (e.g., 10 mM in DMSO)

Kinase reaction buffer (e.g., 25 mM MOPS, pH 7.5, 10 mM MgCl₂, 1 mM DTT, 1 mM

CHAPS, 50 mM KCl)

ATP solution (including [γ-³³P]ATP for radioactive detection)

Peptide substrate (e.g., Biotin-aminohexanoicacid-ARKR-ERAYSFGHHA-amide)

EDTA solution to stop the reaction

Leadseeker beads (or similar for detection)

Procedure:

Prepare serial dilutions of GSK690693 in the kinase reaction buffer. Remember to include a

DMSO-only vehicle control.

Incubate the activated Akt enzyme with the various concentrations of GSK690693 for 30

minutes at room temperature. This pre-incubation allows the inhibitor to bind to the kinase.

Initiate the kinase reaction by adding the ATP solution and the peptide substrate.

Allow the reaction to proceed for 45 minutes at room temperature.

Terminate the reaction by adding EDTA.

Detect the amount of phosphorylated substrate using an appropriate method, such as a

Viewlux Imager for radioactive assays.
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Visualizing Experimental Workflows and Signaling
Pathways
Experimental Workflow for GSK690693 Solubilization
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Caption: Workflow for solubilizing GSK690693.

GSK690693 Inhibition of the PI3K/Akt Signaling Pathway
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Caption: GSK690693 inhibits Akt in the PI3K pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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